Cas no 651309-46-5 (5-Isoquinolinesulfonamide,N-(3-aminopropyl)-1,2-dihydro-4-methyl-1-oxo-N-(3-phenylpropyl)-)
651309-46-5 structure
Product Name:5-Isoquinolinesulfonamide,N-(3-aminopropyl)-1,2-dihydro-4-methyl-1-oxo-N-(3-phenylpropyl)-
CAS No:651309-46-5
MF:C22H27N3O3S
MW:413.533084154129
CID:406315
Update Time:2024-01-29
5-Isoquinolinesulfonamide,N-(3-aminopropyl)-1,2-dihydro-4-methyl-1-oxo-N-(3-phenylpropyl)- Chemical and Physical Properties
Names and Identifiers
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- 5-Isoquinolinesulfonamide,N-(3-aminopropyl)-1,2-dihydro-4-methyl-1-oxo-N-(3-phenylpropyl)-
- 5-Isoquinolinesulfonamide, N-(3-aminopropyl)-1,2-dihydro-4-methyl-1-oxo-N-(3-phenylpropyl)-
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- Inchi: 1S/C22H27N3O3S/c1-17-16-24-22(26)19-11-5-12-20(21(17)19)29(27,28)25(15-7-13-23)14-6-10-18-8-3-2-4-9-18/h2-5,8-9,11-12,16H,6-7,10,13-15,23H2,1H3,(H,24,26)
- InChI Key: KKTFKGZILKDCOV-UHFFFAOYSA-N
- SMILES: C1(=O)C2=C(C(S(N(CCCN)CCCC3=CC=CC=C3)(=O)=O)=CC=C2)C(C)=CN1
Computed Properties
- Exact Mass: 413.17751
Experimental Properties
- Density: 1.230±0.06 g/cm3(Predicted)
- PSA: 92.5
- pka: 11.83±0.40(Predicted)
5-Isoquinolinesulfonamide,N-(3-aminopropyl)-1,2-dihydro-4-methyl-1-oxo-N-(3-phenylpropyl)- Related Literature
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
651309-46-5 (5-Isoquinolinesulfonamide,N-(3-aminopropyl)-1,2-dihydro-4-methyl-1-oxo-N-(3-phenylpropyl)-) Related Products
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